molecular formula C12H11ClN2 B8395343 4-(2-Chloro-pyridin-4-ylmethyl)-phenylamine

4-(2-Chloro-pyridin-4-ylmethyl)-phenylamine

Cat. No.: B8395343
M. Wt: 218.68 g/mol
InChI Key: ZKSLLOGXHIZIHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Chloro-pyridin-4-ylmethyl)-phenylamine is a useful research compound. Its molecular formula is C12H11ClN2 and its molecular weight is 218.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11ClN2

Molecular Weight

218.68 g/mol

IUPAC Name

4-[(2-chloropyridin-4-yl)methyl]aniline

InChI

InChI=1S/C12H11ClN2/c13-12-8-10(5-6-15-12)7-9-1-3-11(14)4-2-9/h1-6,8H,7,14H2

InChI Key

ZKSLLOGXHIZIHL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC2=CC(=NC=C2)Cl)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-(2-Chloro-pyridin-4-ylmethyl)-phenylamine was prepared by a method analogous to that described for 4-(2-trifluoromethyl-pyridin-4-ylmethyl)-phenylamine (Intermediate 2P), starting from ethyl (4-nitrophenyl) acetate and 2-chloro-4-nitro-pyridine. 1H NMR (CHCl3-d) δ 8.23 (dd, J=5.1, 0.5 Hz, 1H), 7.11 (m, 1H), 7.01 (m, 1H), 6.95 (m, 2H), 6.65 (m, 2H), 3.83 (s, 2H).
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4-(2-trifluoromethyl-pyridin-4-ylmethyl)-phenylamine
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Intermediate 2P
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ethyl (4-nitrophenyl) acetate
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Synthesis routes and methods II

Procedure details

4-(2-Chloro-pyridin-4-ylmethyl)-phenylamine was prepared by a method analogous to that described for 4-(2-trifluoromethyl-pyridinylmethyl)-phenylamine (Intermediate 2P), starting from ethyl(4-nitrophenyl)acetate and 2-chloro-4-nitro-pyridine. 1H NMR (CHCl3-d) δ 8.23 (dd, J=5.1, 0.5 Hz, 1H), 7.11 (m, 1H), 7.01 (m, 1H), 6.95 (m, 2H), 6.65 (m, 2H), 3.83 (s, 2H).
Name
4-(2-trifluoromethyl-pyridinylmethyl)-phenylamine
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0 (± 1) mol
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Reaction Step One
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Intermediate 2P
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
Reaction Step Three
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0 (± 1) mol
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reactant
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.